Cas no 2229184-71-6 (3-(5-chlorofuran-2-yl)oxolane-2,5-dione)

• Product Name: 3-(5-chlorofuran-2-yl)oxolane-2,5-dione
• CAS No: 2229184-71-6
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• CID: 6395504
• PubChem ID: 165884503
• Update Time: 2025-10-29

3-(5-chlorofuran-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)oxolane-2,5-dione
• EN300-1978540
• 2229184-71-6

• Inchi： 1S/C8H5ClO4/c9-6-2-1-5(12-6)4-3-7(10)13-8(4)11/h1-2,4H,3H2
• InChI Key： FPBYDXUUXTZECY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(=O)OC(C2)=O)O1

Computed Properties

• Exact Mass: 199.9876363g/mol
• Monoisotopic Mass: 199.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on 3-(5-chlorofuran-2-yl)oxolane-2,5-dione

Introduction to 3-(5-chlorofuran-2-yl)oxolane-2,5-dione (CAS No. 2229184-71-6)

3-(5-chlorofuran-2-yl)oxolane-2,5-dione is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 2229184-71-6, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both a furan ring and a dione moiety in its molecular structure imparts distinct reactivity and utility, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure consists of a five-membered oxygen-containing heterocycle (furan) substituted with a chloro group at the 5-position, linked to an oxolane ring that bears carbonyl groups at the 2 and 5 positions. This configuration creates multiple sites for chemical modification, enabling researchers to tailor its properties for specific applications. The chlorofuran moiety is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic substitution and metal-catalyzed coupling reactions, which are pivotal in modern synthetic methodologies.

In recent years, 3-(5-chlorofuran-2-yl)oxolane-2,5-dione has been explored as a building block in medicinal chemistry. Its dual functionality allows for the facile introduction of diverse pharmacophores, making it a promising candidate for designing small-molecule inhibitors targeting various biological pathways. The dione groups provide electrophilic centers that can interact with nucleophiles, facilitating the formation of complex molecular architectures. This characteristic has been leveraged in the synthesis of analogs with enhanced binding affinity and selectivity towards therapeutic targets.

One of the most compelling aspects of this compound is its potential in the development of antiviral and anticancer agents. The structural features of 3-(5-chlorofuran-2-yl)oxolane-2,5-dione allow it to mimic natural bioactive scaffolds found in known drugs. For instance, its ability to undergo functionalization at multiple sites enables the creation of derivatives that can disrupt viral protease activity or inhibit kinases involved in cancer cell proliferation. Recent studies have demonstrated its efficacy in preliminary screenings against several pathogens and tumor models, highlighting its therapeutic promise.

The compound's reactivity also makes it an attractive intermediate in industrial applications. Researchers have utilized 3-(5-chlorofuran-2-yl)oxolane-2,5-dione as a precursor in the synthesis of polymers with unique mechanical and thermal properties. Its incorporation into polymer backbones enhances material stability while maintaining flexibility, which is crucial for applications in coatings and adhesives. Additionally, the presence of chlorine atoms facilitates cross-linking reactions, further expanding its utility in material science.

From a synthetic chemistry perspective, 3-(5-chlorofuran-2-yl)oxolane-2,5-dione serves as a versatile intermediate for constructing more complex molecules. Its ability to undergo transformations such as cyclization, oxidation, and reduction allows chemists to access a wide range of derivatives with tailored properties. This adaptability has been exploited in the preparation of natural product analogs and novel heterocycles with potential biological activity. The compound's role as a cornerstone in synthetic strategies underscores its importance in both academic research and industrial processes.

The safety profile of 3-(5-chlorofuran-2,5-dione) is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Its stability under various conditions makes it suitable for long-term storage and transportation without significant degradation risks. However, like many organic compounds containing reactive functional groups, it should be handled with appropriate personal protective equipment (PPE) to minimize exposure.

In conclusion,3-(5-chlorofuran-2-yl)oxolane-2,5-dione (CAS No. 2229184-71-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery and material science. As research continues to uncover new methodologies for utilizing this compound,3-(5-chlorofuran)-derived molecules are likely to play an increasingly significant role in addressing global challenges in medicine and industry.